Cas no 2090509-56-9 (1-(3-methylbutyl)-1,8-diazaspiro4.5decane)

• Product Name: 1-(3-methylbutyl)-1,8-diazaspiro4.5decane
• CAS No: 2090509-56-9
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5736705
• PubChem ID: 131594406
• Update Time: 2025-07-15

1-(3-methylbutyl)-1,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• EN300-1274014
• 1-(3-Methylbutyl)-1,8-diazaspiro[4.5]decane
• 2090509-56-9
• 1,8-Diazaspiro[4.5]decane, 1-(3-methylbutyl)-
• 1-(3-methylbutyl)-1,8-diazaspiro4.5decane

• Inchi： 1S/C13H26N2/c1-12(2)4-11-15-10-3-5-13(15)6-8-14-9-7-13/h12,14H,3-11H2,1-2H3
• InChI Key： LVZATOYBFSDVFP-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)CCCC21CCNCC2

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 270.0±8.0 °C(Predicted)
• pka: 10.80±0.20(Predicted)

Additional information on 1-(3-methylbutyl)-1,8-diazaspiro4.5decane

Comprehensive Overview of 1-(3-methylbutyl)-1,8-diazaspiro[4.5]decane (CAS No. 2090509-56-9)

The compound 1-(3-methylbutyl)-1,8-diazaspiro[4.5]decane (CAS No. 2090509-56-9) is a spirocyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This molecule features a diazaspiro[4.5]decane core, which is a bicyclic system combining two nitrogen atoms in a spiro arrangement. The 3-methylbutyl substituent adds lipophilicity, influencing its pharmacokinetic profile. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural resemblance to other bioactive spirocyclic compounds.

In recent years, the demand for spirocyclic compounds like 1-(3-methylbutyl)-1,8-diazaspiro[4.5]decane has surged, driven by their versatility in medicinal chemistry. These compounds are often explored for their ability to modulate G-protein-coupled receptors (GPCRs) and ion channels, making them valuable in treating neurological disorders. The CAS No. 2090509-56-9 is frequently searched alongside terms such as "spirocyclic amine synthesis", "CNS-active molecules", and "GPCR ligands", reflecting its relevance in cutting-edge research.

One of the standout features of 1-(3-methylbutyl)-1,8-diazaspiro[4.5]decane is its structural rigidity, which enhances binding selectivity to biological targets. This property is critical in drug design, where minimizing off-target effects is paramount. The compound's lipophilic side chain also improves membrane permeability, a key factor in blood-brain barrier (BBB) penetration. These attributes align with current trends in precision medicine and targeted therapy, addressing user queries like "how to improve drug bioavailability" and "spirocyclic compounds in neurology".

Synthetic routes to 1-(3-methylbutyl)-1,8-diazaspiro[4.5]decane often involve multicomponent reactions or catalyzed cyclizations, topics frequently discussed in organic chemistry forums. Optimizing yield and purity remains a focus, with researchers exploring green chemistry approaches to reduce environmental impact. The compound's CAS No. 2090509-56-9 is also linked to searches for "scalable spirocyclic synthesis" and "amine functionalization techniques", highlighting its industrial relevance.

Beyond pharmaceuticals, 1-(3-methylbutyl)-1,8-diazaspiro[4.5]decane has potential in material science, particularly in designing smart polymers and catalysts. Its spirocyclic framework offers thermal stability, a trait valued in high-performance materials. This interdisciplinary appeal connects it to trending topics like "sustainable materials" and "bio-based chemicals", catering to a broader audience beyond traditional chemists.

In summary, 1-(3-methylbutyl)-1,8-diazaspiro[4.5]decane (CAS No. 2090509-56-9) exemplifies the convergence of medicinal chemistry, synthetic innovation, and material science. Its growing prominence in literature and search trends underscores its potential to address unmet needs in healthcare and technology, making it a compound worth watching in the coming years.